![molecular formula C22H26N2O6S B7717592 1-(3,4-dimethoxybenzenesulfonyl)-N-(3-methylphenyl)piperidine-4-carboxamide](/img/structure/B7717592.png)
1-(3,4-dimethoxybenzenesulfonyl)-N-(3-methylphenyl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3,4-dimethoxybenzenesulfonyl)-N-(3-methylphenyl)piperidine-4-carboxamide, also known as SR-121463, is a synthetic compound that belongs to the class of selective vasopressin V1a receptor antagonists. It has been extensively studied for its potential therapeutic applications in various medical conditions.
Mechanism of Action
1-(3,4-dimethoxybenzenesulfonyl)-N-(3-methylphenyl)piperidine-4-carboxamide acts as a selective antagonist of the vasopressin V1a receptor, which is involved in the regulation of blood pressure, water balance, and social behavior. By blocking the V1a receptor, this compound can modulate these physiological processes and potentially alleviate the symptoms associated with certain medical conditions.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects, including the modulation of blood pressure, heart rate, and water balance. It has also been shown to affect social behavior in animal models, suggesting potential therapeutic applications in psychiatric disorders.
Advantages and Limitations for Lab Experiments
1-(3,4-dimethoxybenzenesulfonyl)-N-(3-methylphenyl)piperidine-4-carboxamide has several advantages for use in lab experiments, including its high selectivity for the V1a receptor and its ability to be administered orally. However, it also has limitations, such as its relatively short half-life and potential off-target effects.
Future Directions
There are several future directions for research on 1-(3,4-dimethoxybenzenesulfonyl)-N-(3-methylphenyl)piperidine-4-carboxamide, including the optimization of its pharmacokinetic properties, the exploration of its potential therapeutic applications in various medical conditions, and the investigation of its mechanism of action at the molecular level. Additionally, the development of novel V1a receptor antagonists based on the structure of this compound may lead to the discovery of more potent and selective compounds for clinical use.
Synthesis Methods
The synthesis of 1-(3,4-dimethoxybenzenesulfonyl)-N-(3-methylphenyl)piperidine-4-carboxamide involves several steps, starting with the reaction of 3,4-dimethoxybenzenesulfonyl chloride with 3-methylphenylpiperidine-4-carboxamide in the presence of a base such as triethylamine. The resulting intermediate is then purified and reacted with a reducing agent to yield the final product.
Scientific Research Applications
1-(3,4-dimethoxybenzenesulfonyl)-N-(3-methylphenyl)piperidine-4-carboxamide has been studied for its potential therapeutic applications in several medical conditions, including cardiovascular diseases, neurodegenerative disorders, and psychiatric disorders. It has shown promising results in preclinical studies and is currently undergoing clinical trials in humans.
properties
IUPAC Name |
N-(3-acetylphenyl)-1-(3,4-dimethoxyphenyl)sulfonylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N2O6S/c1-15(25)17-5-4-6-18(13-17)23-22(26)16-9-11-24(12-10-16)31(27,28)19-7-8-20(29-2)21(14-19)30-3/h4-8,13-14,16H,9-12H2,1-3H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYEKNGPGNCUIMC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC(=CC=C1)NC(=O)C2CCN(CC2)S(=O)(=O)C3=CC(=C(C=C3)OC)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N2O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.